Cas no 1228-27-9 (1-Butanone,4-(3-azaspiro[5.5]undec-3-yl)-1-(2-thienyl)-)

• Product Name: 1-Butanone,4-(3-azaspiro[5.5]undec-3-yl)-1-(2-thienyl)-
• CAS No: 1228-27-9
• MF: C₁₈H₂₇NOS
• MW: 305.478083848953
• CID: 177405
• PubChem ID: 14673
• Update Time: 2025-04-19

1-Butanone,4-(3-azaspiro[5.5]undec-3-yl)-1-(2-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone,4-(3-azaspiro[5.5]undec-3-yl)-1-(2-thienyl)-
• 4-(3-azaspiro[5.5]undecan-3-yl)-1-thiophen-2-ylbutan-1-one
• 5-20-04-00423 (Beilstein Handbook Reference)
• DTXSID80153720
• 1228-27-9
• 4-(3-Azaspiro(5.5)undec-3-yl)-1-(2-thienyl)-1-butanone
• AKOS012875045
• BRN 1347957
• 1-BUTANONE, 4-(3-AZASPIRO(5.5)UNDEC-3-YL)-1-(2-THIENYL)-

• Inchi： 1S/C18H27NOS/c20-16(17-7-5-15-21-17)6-4-12-19-13-10-18(11-14-19)8-2-1-3-9-18/h5,7,15H,1-4,6,8-14H2
• InChI Key： ZPERBBJJOARZRB-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CCCN1CCC2(CC1)CCCCC2)=O

Computed Properties

• Exact Mass: 305.18151
• Monoisotopic Mass: 305.181335
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.6
• XLogP3: 5

Experimental Properties

• Density: 1.1
• Boiling Point: 451.4°Cat760mmHg
• Flash Point: 226.8°C
• Refractive Index: 1.563
• PSA: 20.31